Cas no 14758-27-1 (1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole)

1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole structure
14758-27-1 structure
Product Name:1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole
CAS No:14758-27-1
MF:C12H6N6O6
MW:330.212641239166
CID:2918802
Update Time:2023-08-10

1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole
    • Inchi: 1S/C12H6N6O6/c19-16(20)7-1-3-9-11(5-7)15(14-13-9)10-4-2-8(17(21)22)6-12(10)18(23)24/h1-6H
    • InChI Key: JSZJKZNHGKEYAH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N1C2C=C(C=CC=2N=N1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 530
  • XLogP3: 2.3
  • Topological Polar Surface Area: 168
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